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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of tert-Butyl methyl sulfide waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with tert-Butyl methyl sulfide?

Al: Tert-Butyl methyl sulfide is a highly flammable liquid and vapor.[1][2] It can cause serious
eye irritation, skin irritation, and may cause respiratory irritation.[1][2] It is also characterized by
a strong, unpleasant stench.[1]

Q2: What personal protective equipment (PPE) is required when handling tert-Butyl methyl
sulfide?

A2: When handling this substance, it is crucial to wear appropriate personal protective
equipment, including chemical-resistant gloves, safety glasses with side shields or goggles,
and a lab coat.[1][2] All work should be conducted in a well-ventilated area or under a chemical
fume hood to avoid inhalation of vapors.[1][2]

Q3: How should | properly store tert-Butyl methyl sulfide and its waste?

A3: Store tert-Butyl methyl sulfide in a tightly closed container in a dry, cool, and well-
ventilated area.[1][2] It should be kept away from heat, sparks, open flames, and other ignition
sources.[1][2] The storage area should be designated as a flammables area.[1]
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Q4: What is the correct procedure for disposing of tert-Butyl methyl sulfide waste?

A4: Tert-Butyl methyl sulfide waste is considered hazardous waste and must be disposed of
in accordance with local, state, and federal regulations.[1] It should be collected in a suitable,
labeled, and closed container.[1] Do not dispose of it down the drain. Contact a licensed
professional waste disposal service for proper disposal, which may involve incineration in a
chemical incinerator with an afterburner and scrubber.[2]

Q5: What should | do in case of a small spill of tert-Butyl methyl sulfide in the lab?

A5: For a small spill, first ensure the area is well-ventilated and all ignition sources are
removed.[1][2] Wear appropriate PPE, including respiratory protection if necessary. Absorb the
spill with an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[2]
Collect the absorbed material and place it in a sealed container for hazardous waste disposal.

[2](3]
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Issue

Possible Cause

Solution

Strong, unpleasant odor in the
lab.

Improper storage or a small,

undetected leak.

Immediately check all
containers of tert-Butyl methyl
sulfide to ensure they are
tightly sealed.[1][2] Move the
material to a well-ventilated
chemical fume hood. If a leak
is suspected, follow spill

cleanup procedures.

Skin or eye irritation after

handling the substance.

Direct contact with the liquid or

vapor.

In case of skin contact,
immediately wash the affected
area with soap and plenty of
water for at least 15 minutes
and remove contaminated
clothing.[1] For eye contact,
rinse cautiously with water for
several minutes, removing
contact lenses if present and
easy to do, and continue
rinsing.[1] Seek medical

attention if irritation persists.[2]

Visible corrosion or
degradation of a storage

container.

Use of an incompatible storage

material.

Transfer the tert-Butyl methyl
sulfide to a new, compatible
container. Ensure the
container is properly labeled
for hazardous waste and
dispose of the degraded
container according to

regulations.

Quantitative Data
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Property Value Source
Molecular Formula C5H12S [4]
Molecular Weight 104.21 g/mol [4]
Appearance Clear colorless liquid [5]
Boiling Point 101-102 °C [51[6]
Density 0.826 g/mL at 25 °C [5]
Flash Point -3°C [6]

UN Number 1993 [1]12]

Experimental Protocols

Protocol 1: Small-Scale Spill Neutralization and Cleanup

o Preparation: Before starting any experiment, ensure all necessary spill cleanup materials are
readily available. This includes a spill kit with inert absorbent material (e.g., vermiculite,
sand), a sealed waste container, and appropriate PPE.

o Containment: In the event of a small spill (<100 mL), immediately alert others in the vicinity
and restrict access to the area. If it is safe to do so, prevent the spill from spreading by
creating a dike around it with absorbent material.

o Absorption: Gently cover the spill with the inert absorbent material. Avoid splashing.

o Collection: Once the liquid is fully absorbed, carefully scoop the material into a designated,
labeled, and sealable container for hazardous waste.

» Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
isopropanol), followed by soap and water. Place all cleaning materials into the hazardous
waste container.

o Disposal: Seal the waste container and label it clearly as "Hazardous Waste: tert-Butyl
methyl sulfide.” Arrange for pickup by a licensed hazardous waste disposal company.
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Visual Workflow
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Caption: Decision workflow for handling a tert-Butyl methyl sulfide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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